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Compound of Interest |

Compound Name: (S)-Navlimetostat
CAS No.: 2630904-45-7
Cat. No.: B15608156
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of (S)-Navlimetostat, a potent PRMT5/MTA
complex inhibitor used in cancer research. Adherence to these procedures is critical for
minimizing environmental impact and maintaining a safe research environment.

(S)-Navlimetostat, also known as (S)-MRTX-1719, should be handled as a potentially
hazardous substance due to its biological activity.[1] All waste generated from its use must be
treated as hazardous chemical waste.

Hazard Identification and Safety Precautions

While a specific, detailed hazard assessment for (S)-Navlimetostat is not publicly available, it
is classified as harmful if swallowed, causes serious eye damage, and is harmful to aquatic life.
Therefore, appropriate personal protective equipment (PPE) must be worn at all times when
handling this compound.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles Must be worn at all times.

) ) ) Nitrile or other appropriate
Hand Protection Chemical-resistant gloves )
material.

Body Protection Laboratory Coat Fully buttoned.

Waste Segregation and Storage

Proper segregation of (S)-Navlimetostat waste is crucial to prevent accidental reactions and
ensure correct disposal.[1] Never mix (S)-Navlimetostat waste with other chemical waste
streams unless explicitly approved by your institution's Environmental Health and Safety (EHS)
department.

Table 2: (S)-Navlimetostat Waste Stream Classification and Handling

L. Container .
Waste Type Description ) Labeling
Requirements

Unused/expired

powder, contaminated "Hazardous Waste:
) Sealable, puncture- )
Solid Waste PPE (gloves, lab ] ) (S)-Navlimetostat
) resistant container. )
coats), weigh boats, Solid Waste"

pipette tips, etc.

Solutions containing

(S)-Navlimetostat ) "Hazardous Waste:
o ] Sealable, chemically ]
Liquid Waste (e.g., in DMSO), ) ) (S)-Navlimetostat
i ) compatible container. o
experimental media, Liquid Waste"

solvent rinsates.

) "Hazardous Sharps
Contaminated Approved sharps
Sharps Waste ] ) Waste: (S)-
needles, syringes, etc.  container. )
Navlimetostat”
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All waste containers should be stored in a designated, well-ventilated, and secure area away
from general laboratory traffic.[1]

Step-by-Step Disposal Procedures
1. Decontamination of Labware:

Glassware and equipment that have come into contact with (S)-Navlimetostat must be
decontaminated. A triple rinse with a suitable solvent (e.g., ethanol or acetone) is
recommended.[1]

o First Rinse: Rinse the glassware with the chosen solvent and collect the rinsate in a
designated hazardous liquid waste container.

o Second Rinse: Repeat the rinse with fresh solvent and collect the rinsate in the same
container.

e Third Rinse: Perform a final rinse with fresh solvent, again collecting the rinsate.

o Final Cleaning: The triple-rinsed glassware can now be washed using standard laboratory
procedures.[1]

2. Spill Management:

In the event of a spill, immediate action is necessary to contain and clean the area.

» Evacuate: Evacuate the immediate area.

e Ventilate: Ensure proper ventilation.

o Wear PPE: Don appropriate PPE (lab coat, safety goggles, and chemical-resistant gloves).

o Small Solid Spills: Carefully sweep or vacuum the material into a hazardous waste container,
avoiding dust generation.[1]

o Small Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it
in the solid hazardous waste container.[1]
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» Clean Spill Area: Clean the spill area with a suitable solvent, collecting all cleaning materials
and rinsate as hazardous liquid waste.[1]

3. Final Disposal:

All collected hazardous waste must be disposed of through your institution's EHS-approved
waste disposal program. Do not dispose of (S)-Navlimetostat waste down the drain or in
regular trash.

Experimental Workflow for Safe Disposal

The following diagram illustrates the logical workflow for the proper disposal of (S)-
Navlimetostat waste.

Waste Generation

Sharps Waste Solid Waste Liquid Waste
(e.g., contaminated needles) (e.g., contamlnated gloves, tubes) (e.g., solutions, rinsates)

\ Waste S%regatlon ollection v
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Container Hazardous Waste Container Hazardous Waste Container

Spill Cleanup Decontaminate Labware
(Absorb & Collect) (Triple Rinse)

Dispose via Institutional
EHS Program

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (S)-Navlimetostat waste.
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This comprehensive approach to the disposal of (S)-Navlimetostat will help ensure a safe
laboratory environment for all personnel and minimize the risk of environmental contamination.
Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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